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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1591295 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

RS102895 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving RS102895 hydrochloride?

A1: The recommended solvent for creating a stock solution of RS102895 hydrochloride is

Dimethyl Sulfoxide (DMSO).[1] It is advisable to use newly opened, anhydrous DMSO as the

compound's solubility can be significantly impacted by the hygroscopic nature of DMSO.[2][3]

Q2: What is the expected solubility of RS102895 hydrochloride in DMSO?

A2: The reported solubility in DMSO varies between different suppliers, but it is generally high.

Reported concentrations range from 30 mg/mL to 175 mg/mL.[1][2][4] For specific batch

information, it is always best to refer to the Certificate of Analysis provided by the supplier.

Q3: My RS102895 hydrochloride is not dissolving completely in DMSO, even at a

concentration that is reported to be soluble. What should I do?

A3: If you are experiencing difficulty dissolving RS102895 hydrochloride in DMSO, you can try

the following troubleshooting steps:

Gentle Warming: Warm the solution to 37°C or up to 60°C.[2]
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Sonication: Use an ultrasonic bath to aid dissolution.[2][4][5]

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Fresh DMSO: Ensure you are using a fresh, unopened bottle of anhydrous DMSO.

Q4: Can I dissolve RS102895 hydrochloride in aqueous buffers like PBS?

A4: RS102895 hydrochloride has very low solubility in water and aqueous buffers like PBS.[1]

[3] Direct dissolution in these solvents is not recommended. For experiments requiring an

aqueous solution, it is necessary to first prepare a concentrated stock solution in DMSO and

then dilute it into the aqueous buffer. Be aware that precipitation may occur at higher

concentrations. One supplier notes a solubility of 0.3 mg/mL in a 1:2 mixture of DMSO:PBS (pH

7.2).[1]

Q5: I am observing precipitation when I dilute my DMSO stock solution into my aqueous

experimental medium. How can I prevent this?

A5: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous solution. To mitigate this, consider the following:

Lower the final concentration: The final concentration in your aqueous medium may be

above the solubility limit. Try using a more diluted solution.

Use a surfactant or co-solvent: For in vivo studies, formulations often include co-solvents like

PEG300 and surfactants like Tween-80 to improve solubility and prevent precipitation.[2][3]

[5]

Stepwise dilution: Add the DMSO stock to the aqueous solution slowly while vortexing to

ensure rapid mixing and minimize localized high concentrations that can lead to precipitation.
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Issue Possible Cause Recommended Solution

RS102895 hydrochloride

powder is clumpy or difficult to

weigh.

The compound may be

hygroscopic.

Store the compound in a

desiccator. Handle it in a low-

humidity environment if

possible.

Incomplete dissolution in

DMSO.

Concentration is too high for

the specific batch or the DMSO

has absorbed water.

Use fresh, anhydrous DMSO.

Aid dissolution by gentle

warming (37-60°C) and/or

sonication.[2][4]

Precipitation occurs upon

dilution into aqueous media.

The final concentration

exceeds the aqueous solubility

limit.

Decrease the final

concentration. Add the DMSO

stock to the aqueous solution

slowly while vortexing.

Consider using a formulation

with co-solvents and/or

surfactants for in vivo

applications.[2][3][5]

Variability in experimental

results.

Inconsistent dissolution of the

compound leading to

inaccurate concentrations. The

compound may have

degraded.

Ensure complete dissolution

before use. Prepare fresh

stock solutions regularly and

store them properly at -20°C or

-80°C for long-term storage,

protected from light.[2][3] For

in vivo experiments, it is

recommended to prepare the

working solution fresh on the

day of use.[3]

Unexpected biological effects.
Off-target activity of the

compound.

Be aware that RS102895 also

inhibits α1A, α1D, and 5-HT1A

receptors.[4] Design

experiments with appropriate

controls to account for

potential off-target effects.
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Quantitative Data Summary
The following table summarizes the reported solubility of RS102895 hydrochloride in various

solvents.

Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source(s)

DMSO 30 - 175 70.3 - 409.9 [1][2][3][4][5]

DMF 25 58.6 [1]

Ethanol 2 - 50 4.7 - 117.1 [1][2]

Water < 0.1 (insoluble) - [3]

DMSO:PBS (pH 7.2)

(1:2)
0.3 0.7 [1]

Molecular Weight of RS102895 Hydrochloride: 426.86 g/mol [4]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

Weighing: Accurately weigh out 21.34 mg of RS102895 hydrochloride powder.

Dissolution: Add 1 mL of fresh, anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly.

Aiding Dissolution: If necessary, gently warm the solution to 37°C and/or sonicate in an

ultrasonic water bath until the solid is completely dissolved.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles. Protect from light.[2][3]

Protocol 2: Preparation of a Formulation for In Vivo Administration

This protocol is adapted from formulations provided by suppliers for animal studies.[2][3][5]
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Prepare a concentrated stock solution in DMSO: For example, prepare a 25 mg/mL stock

solution.

Prepare the vehicle: The final vehicle composition will be 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.

Mixing Procedure (for 1 mL final volume): a. To 400 µL of PEG300, add 100 µL of the 25

mg/mL DMSO stock solution and mix thoroughly. b. Add 50 µL of Tween-80 and mix until the

solution is homogeneous. c. Add 450 µL of saline and vortex to obtain a clear solution.

Administration: It is recommended to prepare this working solution fresh on the day of the

experiment.[3]
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Caption: RS102895 blocks the binding of MCP-1 (CCL2) to the CCR2 receptor, inhibiting

downstream signaling.

Experimental Workflow for Testing RS102895 Solubility
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Caption: A stepwise workflow for dissolving RS102895 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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